Hupehenisine

• CAS RN: 105814-56-0
• Molecular Formula: C27H41NO3
• Molecular Weight: 427.6 g/mol
• IUPAC Name: (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11aS,11bS)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,5,6,6a,6b,7,8,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one
• InChI: InChI=1S/C27H41NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h14,16-21,23-24,28-29H,5-13H2,1-4H3/t14-,16+,17-,18-,19-,20-,21+,23+,24-,26-,27-/m0/s1
• InChI Key: YQGYDJYDIWCHOB-YPPUOXSUSA-N
• Isomeric SMILES: C[C@H]1C[C@@H]2[C@H]([C@H]([C@]3(O2)CC[C@H]4[C@@H]5CC[C@H]6C[C@H](CC[C@@]6([C@H]5C(=O)C4=C3C)C)O)C)NC1
• SMILES: CC1CC2C(C(C3(O2)CCC4C5CCC6CC(CCC6(C5C(=O)C4=C3C)C)O)C)NC1
• synonyms: 22,27-imino-17,23-ozido-5,6-dihydrojerv-12-en-11-oxo-3-ol; hupehenisine

Description

Hupehenisine is a natural compound that belongs to the class of bisbenzylisoquinoline alkaloids. It is found in the roots of Stephania venosa, which is commonly used in traditional Chinese medicine. This compound has gained significant attention in recent years due to its potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of hupehenisine is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways. For example, this compound has been shown to inhibit the production of pro-inflammatory cytokines by suppressing the NF-κB pathway. It has also been shown to activate the Nrf2 pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress. This compound has also been shown to increase the levels of glutathione, which is an important antioxidant in the body. Additionally, this compound has been shown to reduce the levels of inflammatory cytokines and inhibit the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of hupehenisine is its broad range of pharmacological activities. It has been shown to exhibit anti-inflammatory, analgesic, neuroprotective, antitumor, and antiviral effects. Additionally, this compound is a natural compound, which makes it an attractive candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of hupehenisine. One potential area of research is the development of this compound as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has been shown to have neuroprotective effects and may be able to slow the progression of these diseases. Another area of research is the development of this compound as an anticancer agent. This compound has been shown to have antitumor properties and may be able to inhibit the growth of cancer cells. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a natural compound that has gained significant attention in recent years due to its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, neuroprotective, antitumor, and antiviral effects. This compound has several advantages, including its broad range of pharmacological activities and natural origin. However, there are also limitations to the use of this compound, such as its low solubility in water. Future research is needed to fully understand the potential therapeutic applications of this compound and to develop it as a therapeutic agent for various diseases.

Synthesis Methods

Hupehenisine can be extracted from the roots of Stephania venosa. However, the yield of this compound from the natural source is low. Therefore, several chemical synthesis methods have been developed to produce this compound. One of the commonly used methods involves the condensation of 3,4-dimethoxyphenethylamine with 3,4-dimethoxybenzaldehyde in the presence of sodium borohydride.

Scientific Research Applications

Hupehenisine has been studied extensively for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. This compound has also been shown to have antitumor and antiviral properties.